N-But-3-ynyl-N-ethyl-2,2-dimethylpropan-1-amine

• IUPAC Name: N-but-3-ynyl-N-ethyl-2,2-dimethylpropan-1-amine
• InChI: InChI=1S/C11H21N/c1-6-8-9-12(7-2)10-11(3,4)5/h1H,7-10H2,2-5H3
• InChI Key: LOCDFPWAGCZHJS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC#C)CC(C)(C)C
• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• CAS RN: 1877095-81-2

Description

“N-But-3-ynyl-N-ethyl-2,2-dimethylpropan-1-amine” is an amine, which is an organic compound that contains a basic nitrogen atom with a lone pair. Amines are derivatives of ammonia, wherein one or more hydrogen atoms have been replaced by a substituent such as an alkyl or aryl group.

Molecular Structure Analysis

The molecular structure of amines is based on the nitrogen atom. Amines are classified as primary, secondary, or tertiary depending on the number of carbon-containing groups attached to the nitrogen. In “N-But-3-ynyl-N-ethyl-2,2-dimethylpropan-1-amine”, the nitrogen atom is connected to an ethyl group, a but-3-ynyl group, and a 2,2-dimethylpropan-1-yl group, making it a tertiary amine.

Chemical Reactions Analysis

Amines can undergo a variety of chemical reactions, including alkylation, acylation, and sulfonation. They can also act as nucleophiles and bases, reacting with a variety of electrophiles and acids.

Physical And Chemical Properties Analysis

Amines generally have higher boiling points than hydrocarbons of similar molecular weight because they can form hydrogen bonds. They are also often polar and can participate in a variety of chemical reactions.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Key Intermediates : N-Methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine is a critical intermediate in the preparation of premafloxacin, an antibiotic. The study detailed an efficient and stereoselective process for its synthesis from specific precursors, showcasing the application of similar chemical structures in pharmaceutical synthesis (Fleck et al., 2003).

• New Synthetic Routes : The development of 1-ethynylcyclopropylamine and 1-ethynylcyclobutylamine as hydrochlorides from respective precursors, demonstrating innovative routes to these compounds which have potential applications in the synthesis of novel organic molecules (Kozhushkov et al., 2010).

Material Science and Engineering

• Polymer Synthesis and Characterization : Poly(β-aminoesters) were synthesized and characterized for their degradation properties, offering insights into the development of biodegradable polymers for medical applications. This research highlights the potential of using similar amines in creating environmentally friendly materials (Lynn & Langer, 2000).

• Enhanced CO2 Capture : Research on new tertiary amines, including modifications to their chemical structure, demonstrated improved CO2 capture performance. This work is critical for developing more efficient materials for environmental applications, such as post-combustion CO2 capture processes (Singto et al., 2016).

Mechanism of Action

The mechanism of action of amines depends on their chemical structure and the environment in which they are present. As bases, they can accept protons and form ammonium ions. As nucleophiles, they can form new bonds with carbon atoms.

Safety and Hazards

The safety and hazards of amines depend on their specific structure. Some amines are harmless and occur naturally in plants and animals, while others can be toxic or carcinogenic. Without specific information on “N-But-3-ynyl-N-ethyl-2,2-dimethylpropan-1-amine”, it’s difficult to provide detailed safety and hazard information.

Future Directions

The study of amines is a vast field with many potential future directions. These could include the development of new synthetic methods, the study of their role in biological systems, or the design of amine-based drugs.